Cas no 1172520-86-3 (3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine)

• Product Name: 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine
• CAS No: 1172520-86-3
• MF: C₁₆H₁₆ClFN₄O
• MW: 334.775845527649
• CID: 6408040
• PubChem ID: 44118033
• Update Time: 2025-06-28

3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine
• SR-01000923696
• F5600-0105
• (2-chloro-6-fluorophenyl)(4-(6-methylpyridazin-3-yl)piperazin-1-yl)methanone
• AKOS024515264
• SR-01000923696-1
• 1172520-86-3
• 3-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-6-methylpyridazine
• (2-chloro-6-fluorophenyl)-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methanone
• VU0648639-1

• Inchi： 1S/C16H16ClFN4O/c1-11-5-6-14(20-19-11)21-7-9-22(10-8-21)16(23)15-12(17)3-2-4-13(15)18/h2-6H,7-10H2,1H3
• InChI Key： PAYWHISHHXMSHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCN(C2=CC=C(C)N=N2)CC1)=O)F

Computed Properties

• Exact Mass: 334.0996670g/mol
• Monoisotopic Mass: 334.0996670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine

Introduction to Compound with CAS No. 1172520-86-3 and Product Name: 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine

The compound identified by the CAS number 1172520-86-3 and the product name 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this molecule, featuring a piperazine ring linked to a pyridazine core, is particularly noteworthy as it introduces unique pharmacophoric elements that contribute to its biological activity.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with researchers exploring various structural motifs to enhance drug-like properties. The presence of both chloro and fluoro substituents in the benzoyl moiety of this compound is strategically important, as these functional groups are known to modulate the pharmacokinetic and pharmacodynamic profiles of small molecules. Specifically, the 2-chloro-6-fluorobenzoyl group not only influences the electronic properties of the molecule but also contributes to its binding affinity to biological targets.

Current research in the field of cheminformatics has highlighted the importance of rational drug design, where computational methods are employed to predict and optimize molecular interactions. The compound in question has been subjected to various computational studies to elucidate its potential binding modes with biological receptors. These studies have revealed that the piperazin-1-yl moiety interacts favorably with polar residues in protein binding pockets, suggesting its suitability for developing kinase inhibitors or other enzyme-targeted therapies.

Moreover, the 6-methylpyridazine component of the molecule adds another layer of complexity, influencing both its solubility and metabolic stability. This structural feature is particularly relevant in drug development, as it can enhance oral bioavailability and reduce susceptibility to enzymatic degradation. Recent publications have demonstrated that similar pyridazine derivatives exhibit promising activities in preclinical models, making this compound a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core heterocyclic framework efficiently. The introduction of the 2-chloro-6-fluorobenzoyl group is particularly challenging due to its sensitivity to hydrolysis and nucleophilic attack, necessitating careful optimization of reaction parameters.

From a biological perspective, the compound's potential therapeutic applications are diverse. Preliminary in vitro assays have indicated that it may possess inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The interaction between the piperazin-1-yl group and target proteins suggests that this molecule could serve as a scaffold for developing novel therapeutics. Additionally, its pyridazine core is known to be present in several FDA-approved drugs, reinforcing its relevance in drug discovery efforts.

The role of fluorine atoms in pharmaceuticals cannot be overstated, as they have been shown to enhance metabolic stability and binding affinity. In this compound, the fluorine atom at the 6-position of the benzoyl group plays a crucial role in modulating its pharmacological properties. Comparative studies with analogs lacking fluorine substitution have demonstrated significant differences in their biological activity, underscoring the importance of this structural element.

As research progresses, novel analytical techniques are being employed to characterize this compound more comprehensively. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical data are essential for ensuring consistency in subsequent biological evaluations and for guiding further structural modifications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic motifs are known to exhibit desirable biological properties. The development of sustainable synthetic routes for producing such compounds is also an area of growing interest, aligning with global efforts towards green chemistry principles.

In conclusion, the compound with CAS No. 1172520-86-3 and product name 3-4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl-6-methylpyridazine represents a significant advancement in medicinal chemistry. Its structural features and preliminary biological activity make it a promising candidate for further investigation into therapeutic applications. As research continues, advancements in synthetic methodologies and computational modeling will undoubtedly enhance our understanding of its potential uses.